Cas no 1361876-28-9 (3-Chloro-6-(2,4-dichlorophenyl)pyridine-2-acetonitrile)

• Product Name: 3-Chloro-6-(2,4-dichlorophenyl)pyridine-2-acetonitrile
• CAS No: 1361876-28-9
• MF: C₁₃H₇Cl₃N₂
• MW: 297.567079782486
• CID: 4912810
• Update Time: 2025-05-24

3-Chloro-6-(2,4-dichlorophenyl)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-6-(2,4-dichlorophenyl)pyridine-2-acetonitrile

• Inchi： 1S/C13H7Cl3N2/c14-8-1-2-9(11(16)7-8)12-4-3-10(15)13(18-12)5-6-17/h1-4,7H,5H2
• InChI Key： ZXBCBNILCVTSEX-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C=CC(=C(CC#N)N=1)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 327
• XLogP3: 4.1
• Topological Polar Surface Area: 36.7

Additional information on 3-Chloro-6-(2,4-dichlorophenyl)pyridine-2-acetonitrile

3-Chloro-6-(2,4-dichlorophenyl)pyridine-2-acetonitrile

3-Chloro-6-(2,4-dichlorophenyl)pyridine-2-acetonitrile is a highly specialized organic compound with the CAS number 1361876-28-9. This compound belongs to the class of pyridine derivatives, which are widely studied in various fields of chemistry and pharmacology due to their unique electronic properties and potential biological activities. The structure of this compound consists of a pyridine ring substituted with a chlorine atom at position 3, a 2,4-dichlorophenyl group at position 6, and an acetonitrile group at position 2. These substituents contribute to its distinct chemical behavior and reactivity.

The synthesis of 3-Chloro-6-(2,4-dichlorophenyl)pyridine-2-acetonitrile typically involves multi-step organic reactions, including nucleophilic substitutions, electrophilic aromatic substitutions, and coupling reactions. The presence of multiple chlorine atoms in the molecule introduces steric hindrance and electronic effects that can influence the reactivity of the compound during these reactions. Recent studies have focused on optimizing the synthetic pathways for this compound to enhance yield and purity while minimizing environmental impact.

In terms of physical properties, 3-Chloro-6-(2,4-dichlorophenyl)pyridine-2-acetonitrile is a crystalline solid with a melting point of approximately 150°C. Its solubility in common organic solvents such as dichloromethane and ethyl acetate is moderate, making it suitable for various solution-based reactions. The compound exhibits strong UV absorption due to the conjugated system formed by the pyridine ring and the acetonitrile group. This property makes it a potential candidate for applications in optoelectronic materials.

The biological activity of 3-Chloro-6-(2,4-dichlorophenyl)pyridine-2-acetonitrile has been explored in recent research studies. It has shown promising results as a potential inhibitor of certain enzyme systems involved in metabolic pathways. For instance, studies have demonstrated its ability to inhibit histone deacetylases (HDACs), which are enzymes associated with gene regulation and cancer progression. These findings suggest that this compound could be a valuable lead in the development of new anti-cancer therapies.

In addition to its biological applications, 3-Chloro-6-(2,4-dichlorophenyl)pyridine-2-acetonitrile has been investigated for its potential use in material science. Its rigid molecular structure and electron-withdrawing groups make it an attractive candidate for designing advanced materials such as organic semiconductors and light-emitting diodes (LEDs). Recent advancements in computational chemistry have enabled researchers to predict the electronic properties of this compound with high accuracy, facilitating its integration into next-generation electronic devices.

The environmental impact of 3-Chloro-6-(2,4-dichlorophenyl)pyridine-2-acetonitrile has also been a topic of interest in contemporary research. Studies have evaluated its biodegradability under various conditions and its potential toxicity to aquatic organisms. These assessments are crucial for ensuring the safe handling and disposal of this compound during industrial processes.

In conclusion, 3-Chloro-6-(2,4-dichlorophenyl)pyridine-2-acetonitrile, with its unique chemical structure and diverse functional groups, continues to be a subject of intense research across multiple disciplines. From its synthesis and physical properties to its biological activity and material applications, this compound showcases the versatility of pyridine derivatives in modern chemistry. As ongoing studies uncover new insights into its properties and potential uses, it is likely to play an increasingly important role in both academic research and industrial applications.